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Abstract
NITD-349, an indolcarboxamide derivative, has emerged as a potent preclinical candidate for

the treatment of tuberculosis, including multidrug-resistant strains. This document provides a

comprehensive overview of the chemical structure, physicochemical properties, and biological

activity of NITD-349. It details the compound's mechanism of action as an inhibitor of the

essential mycobacterial membrane protein MmpL3, crucial for cell wall biosynthesis. This guide

also includes a plausible synthetic route, summaries of key quantitative data, and detailed

experimental protocols for the evaluation of its antimycobacterial properties.

Chemical Structure and Properties
NITD-349, with the chemical name N-(4,4-dimethylcyclohexyl)-4,6-difluoro-1H-indole-2-

carboxamide, is a member of the indolcarboxamide class of compounds.[1] Its structure is

characterized by a difluorinated indole core linked via an amide bond to a dimethylcyclohexyl

moiety.

Table 1: Physicochemical Properties of NITD-349
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Property Value Reference

CAS Number 1473450-62-2 [2]

Molecular Formula C₁₇H₂₀F₂N₂O [2]

Molecular Weight 306.35 g/mol [2]

Appearance Solid [2]

Mechanism of Action: Targeting MmpL3
NITD-349 exerts its potent bactericidal activity by targeting the Mycobacterium tuberculosis

membrane protein MmpL3.[2][3] MmpL3 is an essential transporter responsible for

translocating trehalose monomycolate (TMM), a key precursor for mycolic acids, from the

cytoplasm to the periplasmic space for the construction of the mycobacterial cell wall.[4][5]

The inhibitory action of NITD-349 is highly specific. It binds deep within the central

transmembrane channel of MmpL3, inducing conformational changes in the protein.[4][6] This

binding disrupts a critical proton relay pathway necessary for the transport function of MmpL3.

[4][6] Specifically, the amide and indole nitrogens of NITD-349 interact with and "clamp" the

residue Asp645, effectively blocking the proton motive force that drives TMM export.[4][6]
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Mechanism of MmpL3 Inhibition by NITD-349.

Biological Activity and Efficacy
NITD-349 demonstrates potent activity against both replicating and intramacrophage M.

tuberculosis, including multidrug-resistant (MDR) strains.[2]

Table 2: In Vitro Activity of NITD-349

Parameter Organism/Strain Value Reference

MIC₅₀
M. tuberculosis

H37Rv
23 nM [2][3]

MIC Range
MDR M. tuberculosis

strains
0.04 - 0.08 µM [2]

Binding Affinity (Kd) MmpL3 0.05 µM [7]

In vivo studies have confirmed the efficacy of NITD-349 in murine models of both acute and

chronic tuberculosis infection.[2]

Table 3: In Vivo Efficacy of NITD-349 in an Acute Murine Model

Dosage (mg/kg) Treatment Duration
Log CFU Reduction
in Lung Tissue

Reference

12.5 4 weeks 0.9 [2]

50 4 weeks 3.4 [2]

100 4 weeks 2.38 [2]

Studies have also shown that the bactericidal activity of NITD-349 is inoculum-dependent, with

higher efficacy observed in low-density cultures.[5] Combination therapy with isoniazid, another

anti-tubercular agent that targets mycolic acid synthesis, has been shown to increase the kill

rate and prevent the emergence of resistant mutants.[5][8]
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Pharmacokinetic Properties
NITD-349 exhibits favorable pharmacokinetic profiles in various animal models, supporting its

potential for oral administration.[1][2]

Table 4: Pharmacokinetic Parameters of NITD-349

Parameter Species Value Reference

Oral Bioavailability Mouse 51-53% [9]

Metabolic Clearance
Mouse and Human

Hepatic Microsomes
Moderate [2]

Half-life Mouse 4.5 - 6 hours [9]

Experimental Protocols
Proposed Synthesis of NITD-349
While a detailed, step-by-step synthesis is not publicly available, a plausible synthetic route for

N-(4,4-dimethylcyclohexyl)-4,6-difluoro-1H-indole-2-carboxamide can be derived from general

methods for indole-2-carboxamide synthesis.[6]
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Proposed Synthetic Workflow for NITD-349.

Methodology:

Fischer Indole Synthesis: Reacting an appropriate arylhydrazine with ethyl pyruvate in the

presence of a catalytic amount of p-toluenesulfonic acid (pTsOH) in ethanol under reflux
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conditions would yield ethyl 4,6-difluoro-1H-indole-2-carboxylate.[6]

Saponification: The resulting ester is then hydrolyzed to the corresponding carboxylic acid,

4,6-difluoro-1H-indole-2-carboxylic acid, using a base such as sodium hydroxide in ethanol

under reflux.[6]

Amide Coupling: Finally, the carboxylic acid is coupled with 4,4-dimethylcyclohexylamine

using standard peptide coupling reagents like N,N'-dicyclohexylcarbodiimide (DCC) and 4-

dimethylaminopyridine (DMAP) in a solvent such as dichloromethane to afford the final

product, NITD-349.[6]

Determination of Minimum Inhibitory Concentration
(MIC)
Protocol:

Mycobacterium tuberculosis H37Rv is cultured in Middlebrook 7H9 broth supplemented with

OADC.

The bacterial culture is diluted to a starting optical density (OD) of 0.02.

Serial dilutions of NITD-349 (from a 10 mM stock in DMSO) are prepared in the culture

medium.

The bacterial suspension is added to the wells of a microplate containing the different

concentrations of NITD-349.

The plates are incubated for 5 days.

The MIC₅₀ is defined as the lowest concentration of the compound that inhibits 50% of

bacterial growth.[2]

Kill Kinetic Assay
Protocol:

A culture of M. tuberculosis H37Rv is grown to mid-log phase.
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The culture is then diluted to a theoretical OD₆₀₀ of 0.001 in fresh Middlebrook 7H9 medium

containing various concentrations of NITD-349.

Cultures are incubated at 37°C.

At specified time points (e.g., days 0, 3, 7, 14, 21), aliquots are taken from each culture.

Serial dilutions of the aliquots are plated on Middlebrook 7H10 agar plates.

Colony-forming units (CFUs) are enumerated after 3-4 weeks of incubation at 37°C.[5][10]

In Vivo Efficacy in an Acute Murine Model
Protocol:

Mice are infected intranasally with a low dose of M. tuberculosis (e.g., 1000 CFU).

One week post-infection, treatment is initiated.

Mice are orally administered a daily dose of NITD-349 (e.g., 12.5, 25, 50 mg/kg) for 4 weeks.

At the end of the treatment period, mice are euthanized, and their lungs are harvested.

The lungs are homogenized, and serial dilutions are plated on Middlebrook 7H11 agar to

determine the bacterial load (CFU).[2]

Conclusion
NITD-349 is a highly promising anti-tuberculosis agent with a novel mechanism of action,

potent bactericidal activity against drug-sensitive and drug-resistant strains, and favorable

pharmacokinetic properties. Its ability to target the essential MmpL3 transporter makes it a

valuable candidate for further development in the fight against tuberculosis. The data presented

in this technical guide underscores the potential of NITD-349 as a component of future

combination therapies for this global health threat.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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